N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C18H16FN3O2/c1-11-6-7-12(2)15(8-11)20-17(23)10-16-21-18(24-22-16)13-4-3-5-14(19)9-13/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: UUKQKSZMHVYHFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2=NOC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as DFOA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DFOA is a member of the oxadiazole family of compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and cancer development. This compound has also been found to modulate the activity of certain ion channels in nerve cells, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects in cells and animal models. In addition to its inhibition of COX-2 activity, this compound has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of certain antioxidant enzymes. This compound has also been found to modulate the expression of certain genes involved in inflammation and cell survival.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has several advantages for use in lab experiments, including its relatively simple synthesis method and its potential as a lead compound for drug development. However, this compound also has some limitations, including its relatively low potency compared to other compounds with similar biological activities and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of interest is the development of more potent derivatives of this compound with improved efficacy and safety profiles. Another area of interest is the investigation of the potential use of this compound in combination with other compounds for the treatment of neurodegenerative diseases and cancer. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the reaction of 2,5-dimethylphenylamine with 3-fluorobenzoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with sodium azide and copper(II) sulfate to yield the final product.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied for its potential applications in a variety of scientific research areas, including neurobiology, cancer research, and drug discovery. In neurobiology, this compound has been found to exhibit neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to inhibit the growth of cancer cells and may have potential as a chemotherapeutic agent. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.